Cas no 5310-05-4 (1-Hexanethione,1-(4-morpholinyl)-)

• Product Name: 1-Hexanethione,1-(4-morpholinyl)-
• CAS No: 5310-05-4
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 376374
• Update Time: 2024-01-29

1-Hexanethione,1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanethione,1-(4-morpholinyl)-
• Morpholine, 4-(1-thioxohexyl)- (9CI)

• Inchi： 1S/C10H19NOS/c1-2-3-4-5-10(13)11-6-8-12-9-7-11/h2-9H2,1H3
• InChI Key： VUAILTZJYJUDDD-UHFFFAOYSA-N
• SMILES： C1OCCN(C(=S)CCCCC)C1

Computed Properties

• Exact Mass: 273.11145
• Monoisotopic Mass: 201.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6A^2

Experimental Properties

• Density: 1.357
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.672
• PSA: 87.3